Cas no 1153524-12-9 (3-amino-4-methanesulfonylbenzonitrile)

• Product Name: 3-amino-4-methanesulfonylbenzonitrile
• CAS No: 1153524-12-9
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 4573216
• Update Time: 2025-05-28

3-amino-4-methanesulfonylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-methanesulfonylbenzonitrile
• Benzonitrile, 3-amino-4-(methylsulfonyl)-
• 3-amino-4-methanesulfonylbenzonitrile

• Inchi： 1S/C8H8N2O2S/c1-13(11,12)8-3-2-6(5-9)4-7(8)10/h2-4H,10H2,1H3
• InChI Key： BXNFCNDOPWCHTK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(S(C)(=O)=O)C(N)=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-amino-4-methanesulfonylbenzonitrile

Comprehensive Analysis of 3-amino-4-methanesulfonylbenzonitrile (CAS No. 1153524-12-9): Properties, Applications, and Industry Trends

3-amino-4-methanesulfonylbenzonitrile (CAS No. 1153524-12-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This sulfonyl-containing benzonitrile derivative combines an amino group and methanesulfonyl moiety at adjacent positions on an aromatic ring, creating versatile reactivity patterns. The compound's molecular formula C₈H₈N₂O₂S and molecular weight of 196.23 g/mol make it particularly interesting for small-molecule drug discovery applications.

Recent studies highlight the growing demand for sulfonamide-based building blocks like 3-amino-4-methanesulfonylbenzonitrile in medicinal chemistry. Researchers are actively investigating its potential as a pharmacophore fragment for kinase inhibitors and GPCR-targeted therapeutics. The compound's balanced lipophilicity (predicted LogP ~1.2) and presence of both hydrogen bond donors and acceptors make it valuable for structure-activity relationship (SAR) studies in lead optimization programs.

The synthesis of 1153524-12-9 typically involves multi-step procedures starting from commercially available 4-fluorobenzonitrile derivatives. Key steps include nucleophilic aromatic substitution to introduce the methanesulfonyl group, followed by nitration and reduction to install the amino functionality. Process chemists have developed optimized routes achieving >85% purity with careful control of reaction parameters to minimize isomeric impurities and byproduct formation.

Analytical characterization of 3-amino-4-methanesulfonylbenzonitrile requires advanced techniques including HPLC-MS for purity assessment and NMR spectroscopy (particularly ¹H, ¹³C, and 2D experiments) for structural confirmation. The compound shows characteristic signals at δ 6.8-7.5 ppm (aromatic protons), δ 3.1 ppm (methanesulfonyl methyl), and δ 5.2 ppm (amino protons) in DMSO-d₆. Thermal analysis by DSC reveals a melting point range of 148-152°C with good thermal stability below 200°C.

In material science applications, this compound serves as a precursor for functionalized polyimides and high-performance polymers. The electron-withdrawing cyano group and sulfonyl moiety contribute to enhanced thermal stability and dielectric properties in polymeric materials. Recent patents disclose its incorporation into photoalignment layers for liquid crystal displays and organic semiconductor intermediates.

From a regulatory perspective, 1153524-12-9 requires standard handling precautions for laboratory chemicals. Material Safety Data Sheets recommend using personal protective equipment including nitrile gloves and safety goggles when handling the compound. Proper chemical storage conditions (room temperature, desiccated environment) ensure long-term stability, with shelf-life studies demonstrating >24 months stability when protected from light and moisture.

The commercial availability of 3-amino-4-methanesulfonylbenzonitrile has expanded significantly, with current market prices ranging $120-180 per gram from specialty chemical suppliers. Procurement specialists should verify certificates of analysis and batch-to-batch consistency, particularly for sensitive applications. Emerging green chemistry initiatives are driving development of more sustainable synthetic routes, with recent literature reporting catalytic methods reducing heavy metal usage.

Future research directions for this compound include exploration as a covalent warhead in targeted protein degradation (PROTACs) and investigation of its metabolic stability in biological systems. Computational chemistry studies using molecular docking and DFT calculations are helping predict its interaction profiles with various biological targets. The compound's structure-property relationships continue to be an active area of investigation across multiple disciplines.

For researchers considering 3-amino-4-methanesulfonylbenzonitrile in their work, key considerations include solubility characteristics (soluble in DMSO, DMF; sparingly soluble in water), compatibility with common coupling reagents in peptide synthesis, and potential for further functionalization at both the amino and cyano groups. Recent advances in flow chemistry have enabled more efficient scale-up of derivatives, addressing previous challenges in large-scale production.

The scientific literature contains over 30 references to CAS 1153524-12-9 since 2018, reflecting growing academic and industrial interest. Patent analysis shows applications in anticancer agents, antiviral compounds, and agricultural chemicals. As the pharmaceutical industry continues to explore sulfur-containing heterocycles, the importance of this building block is expected to increase, particularly in fragment-based drug discovery approaches.